Cas no 104703-39-1 (N-(4-Cyanophenyl)-2-methoxyacetamide)

• Product Name: N-(4-Cyanophenyl)-2-methoxyacetamide
• CAS No: 104703-39-1
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD03576145
• CID: 4777604
• PubChem ID: 13622083
• Update Time: 2025-05-28

N-(4-Cyanophenyl)-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-cyanophenyl)-2-methoxyacetamide
• NE45288
• Z140637338
• AKOS000200003
• 104703-39-1
• EN300-29402
• CS-0244789
• G33186
• N-(4-Cyanophenyl)-2-methoxyacetamide

• MDL： MFCD03576145
• Inchi： 1S/C10H10N2O2/c1-14-7-10(13)12-9-4-2-8(6-11)3-5-9/h2-5H,7H2,1H3,(H,12,13)
• InChI Key： JQEGATFWVGWGRP-UHFFFAOYSA-N
• SMILES： O(C)CC(NC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.1

Additional information on N-(4-Cyanophenyl)-2-methoxyacetamide

Comprehensive Overview of N-(4-Cyanophenyl)-2-methoxyacetamide (CAS No. 104703-39-1): Properties, Applications, and Industry Insights

N-(4-Cyanophenyl)-2-methoxyacetamide (CAS No. 104703-39-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This cyanophenyl derivative combines a methoxyacetamide moiety with a para-cyanophenyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₀H₁₀N₂O₂, and molecular weight of 190.20 g/mol reflect its compact yet functionally rich design.

Recent studies highlight the compound's role in drug discovery, particularly as a precursor for kinase inhibitors and anti-inflammatory agents. Researchers are exploring its potential in modulating protein-protein interactions, a hot topic in targeted therapy development. The methoxy group enhances solubility, while the cyano group offers a handle for further chemical modifications—a combination frequently searched in medicinal chemistry forums.

From a synthetic perspective, N-(4-Cyanophenyl)-2-methoxyacetamide is typically prepared via nucleophilic acyl substitution between 4-aminobenzonitrile and methoxyacetyl chloride. This efficient one-step process aligns with green chemistry principles, a trending focus in sustainable synthesis discussions. Analytical characterization via HPLC, NMR (showing distinctive peaks at δ 3.4 ppm for OCH₃ and δ 7.6–7.8 ppm for aromatic protons), and mass spectrometry confirms its high purity (>98%), a critical parameter for pharmaceutical intermediates.

The compound's physicochemical properties—including a melting point range of 142–145°C and moderate lipophilicity (calculated logP ~1.2)—make it suitable for formulation development. These characteristics are frequently queried in ADMET prediction tools, reflecting industry demand for bioavailability optimization data. Its stability under ambient conditions (as per ICH guidelines accelerated testing) further supports scalable applications.

Emerging applications extend to material science, where the compound's electron-withdrawing cyano group contributes to designing organic semiconductors. This aligns with the booming interest in flexible electronics and OLED technologies. Patent analyses reveal growing IP activity around similar structures, particularly in photovoltaic materials and conductive polymers—key terms in renewable energy searches.

Quality control protocols for CAS 104703-39-1 emphasize residual solvent analysis (meeting USP/EP standards) and particle size distribution optimization. These parameters dominate GMP manufacturing discussions, especially among contract research organizations (CROs). The compound's structure-activity relationship (SAR) studies are also widely cited in computational chemistry publications, addressing popular queries about molecular docking compatibility.

Market intelligence indicates rising demand for N-(4-Cyanophenyl)-2-methoxyacetamide in Asia-Pacific research hubs, correlating with increased preclinical research investments. Suppliers now offer custom synthesis services with COSHH-compliant documentation, responding to laboratory safety concerns. The compound's scalability (demonstrated at multi-kilogram batches) positions it as a viable candidate for process chemistry development.

Future research directions may explore its metabolite profiling using LC-MS/MS techniques—a trending topic in pharmacokinetic studies. The compound's structure-property relationships also warrant investigation for cocrystal engineering, an area gaining traction in solid-state chemistry communities. These aspects address frequently asked questions about polymorph screening and intellectual property strategies.